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Propyl levulinate Propyl levulinate Propyl levulinate, also known as propyl ester, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Propyl levulinate is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, propyl levulinate is primarily located in the cytoplasm. Propyl levulinate has a sweet and caramellic taste.
Brand Name: Vulcanchem
CAS No.: 645-67-0
VCID: VC0152794
InChI: InChI=1S/C8H14O3/c1-3-6-11-8(10)5-4-7(2)9/h3-6H2,1-2H3
SMILES: CCCOC(=O)CCC(=O)C
Molecular Formula: C8H14O3
Molecular Weight: 158.19 g/mol

Propyl levulinate

CAS No.: 645-67-0

Reference Standards

VCID: VC0152794

Molecular Formula: C8H14O3

Molecular Weight: 158.19 g/mol

Propyl levulinate - 645-67-0

CAS No. 645-67-0
Product Name Propyl levulinate
Molecular Formula C8H14O3
Molecular Weight 158.19 g/mol
IUPAC Name propyl 4-oxopentanoate
Standard InChI InChI=1S/C8H14O3/c1-3-6-11-8(10)5-4-7(2)9/h3-6H2,1-2H3
Standard InChIKey QOSMNYMQXIVWKY-UHFFFAOYSA-N
SMILES CCCOC(=O)CCC(=O)C
Canonical SMILES CCCOC(=O)CCC(=O)C
Density 0.989-0.995 (20°)
Physical Description Clear colourless liquid; Sweet very slight carmellic aroma
Description Propyl levulinate, also known as propyl ester, belongs to the class of organic compounds known as gamma-keto acids and derivatives. These are organic compounds containing an aldehyde substituted with a keto group on the C4 carbon atom. Propyl levulinate is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, propyl levulinate is primarily located in the cytoplasm. Propyl levulinate has a sweet and caramellic taste.
Solubility Practically insoluble or insoluble in water
Soluble (in ethanol)
PubChem Compound 221069
Last Modified Nov 11 2021
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